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Compound of Interest

Compound Name: IDE1

Cat. No.: B10765933 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

This document provides essential safety and logistical information for the proper disposal of

IDE1 (Inducer of Definitive Endoderm 1). Adherence to these procedures is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance. By

incorporating these best practices, you contribute to a culture of safety that extends beyond the

product itself.

Understanding IDE1: Key Chemical and Biological
Data
IDE1 is a small molecule used in stem cell research to induce the differentiation of embryonic

stem cells into definitive endoderm.[1][2][3][4][5] It achieves this by activating the TGF-β

signaling pathway.[1][3][5] A summary of its key properties is presented below for easy

reference.
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Property Value Source

Chemical Formula C₁₅H₁₈N₂O₅ [1][2][3]

Molecular Weight 306.31 g/mol [1][4]

CAS Number 1160927-48-9 [1][2][3][4]

Appearance Crystalline solid [3]

Solubility

Soluble in DMSO (up to 25

mg/ml), DMF (30 mg/ml), and

2eq. NaOH (to 100 mM).

Sparingly soluble in ethanol

and PBS.

[1][3][5]

Storage
Store at +4°C or -20°C as a

solid or in solution.
[1][3][4][5]

Biological Activity
Induces definitive endoderm

formation (EC₅₀ = 125 nM).
[1][4][5]

Step-by-Step Disposal Protocol for IDE1
While specific regulations may vary by institution and region, the following protocol outlines the

best practices for the safe disposal of IDE1 based on general laboratory chemical waste

management guidelines.[6][7][8][9][10][11]

1. Waste Identification and Segregation:

Treat all IDE1 waste as hazardous chemical waste. This includes pure, unused IDE1,

solutions containing IDE1, and any materials contaminated with IDE1 (e.g., pipette tips,

gloves, flasks).

Do not mix IDE1 waste with other waste streams such as biological, radioactive, or general

laboratory trash.[8][12]

Segregate solid waste (contaminated labware) from liquid waste (unused solutions).

2. Preparing IDE1 Waste for Disposal:
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Solid Waste:

Collect all disposable items contaminated with IDE1, such as gloves, pipette tips, and

plastic tubes, in a designated, clearly labeled hazardous waste bag or container.

For contaminated sharps like needles or broken glass, use a puncture-resistant sharps

container clearly marked as containing chemically contaminated sharps.[7][9]

Liquid Waste:

Collect all aqueous and solvent-based solutions containing IDE1 in a dedicated, leak-

proof, and chemically compatible waste container.[11][13] Polyethylene or glass

containers are generally suitable.

Ensure the container is properly sealed to prevent spills and evaporation.[6][8]

If preparing solutions, aim to use the minimum amount of IDE1 necessary for your

experiment to reduce waste generation.[14][15]

3. Labeling and Storage of IDE1 Waste:

Labeling is critical. All waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name "IDE1 (Inducer of Definitive Endoderm 1)," and the

approximate concentration and quantity of the waste.[7][10][13]

Store waste containers in a designated satellite accumulation area within the laboratory.[7]

[10][14] This area should be at or near the point of generation and under the control of

laboratory personnel.[14]

Ensure secondary containment is used for all liquid waste containers to prevent the spread

of potential spills.[8][11]

4. Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for your hazardous waste.[7][13]
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Follow all institutional procedures for waste pickup, which may include completing a specific

waste disposal form.[7][13]

Never dispose of IDE1 down the drain or in the regular trash.[6][11][16] This is a violation of

environmental regulations and can pose a risk to public health and the environment.

Experimental Workflow for IDE1 Disposal
The following diagram illustrates the logical workflow for the proper handling and disposal of

IDE1 waste in a laboratory setting.
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Caption: Workflow for the safe disposal of IDE1 waste.

Signaling Pathway Involving IDE1
To provide a comprehensive understanding of its biological context, the diagram below

illustrates the TGF-β signaling pathway activated by IDE1, leading to the differentiation of

embryonic stem cells.
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Caption: IDE1 activates the TGF-β signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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